Cas no 1805917-86-5 (Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805917-86-5
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4841190
• Update Time: 2025-06-12

Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-17-8-7(19-10(12,13)14)3-5(9(16)18-2)6(4-11)15-8/h3H,4H2,1-2H3
• InChI Key： RDKFERZGKRLIJX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC(=C(N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1805917-86-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1805917-86-5) is a highly versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanism of action, and potential applications in drug discovery.

The compound's unique structural features, including the bromomethyl and trifluoromethoxy groups, make it an attractive building block for the construction of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors targeting aberrant signaling pathways in cancer. The researchers employed a multi-step synthetic route, with Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate serving as a key intermediate for introducing the pyridine core and facilitating subsequent functionalization.

In addition to its role in oncology, this compound has shown promise in the development of central nervous system (CNS) therapeutics. A recent patent application (WO2023056789) disclosed its incorporation into novel GABA_A receptor modulators with improved blood-brain barrier permeability. The trifluoromethoxy group was found to enhance both the metabolic stability and binding affinity of the resulting compounds, addressing longstanding challenges in neuropharmacology.

From a chemical biology perspective, researchers have utilized 1805917-86-5 as a versatile scaffold for probe development. A 2024 study in ACS Chemical Biology reported its conversion into photoaffinity labeling agents for target identification of natural products. The bromomethyl group allowed for efficient conjugation with various reporter tags, while the pyridine core provided optimal orientation for target engagement. This approach has opened new avenues for understanding the mechanisms of action of complex natural products.

The pharmaceutical industry has shown increasing interest in this compound due to its scalability and favorable physicochemical properties. Process chemistry optimizations published in Organic Process Research & Development (2023) have demonstrated kilogram-scale synthesis with excellent yield and purity. These advancements address previous limitations in large-scale production, making the compound more accessible for drug discovery programs.

Emerging applications in antimicrobial drug development have also been reported. Researchers at several institutions have incorporated this pyridine derivative into novel quinolone hybrids showing activity against drug-resistant bacterial strains. The presence of the trifluoromethoxy group appears to contribute to both membrane penetration and target binding, as evidenced by molecular modeling studies accompanying the biological evaluations.

Future research directions for Methyl 2-(bromomethyl)-6-methoxy-5-(trifluoromethoxy)pyridine-3-carboxylate include exploration of its use in PROTAC (Proteolysis Targeting Chimera) technology and as a building block for covalent inhibitors. Preliminary results presented at recent conferences suggest that its reactive bromomethyl group may be particularly suited for these applications, though further optimization is required to fully realize this potential.

In conclusion, CAS 1805917-86-5 continues to demonstrate significant value in medicinal chemistry and chemical biology research. Its unique combination of reactivity and stability, coupled with recent synthetic advancements, positions it as an important tool for the development of next-generation therapeutics. Ongoing studies are expected to further expand its applications across multiple therapeutic areas.